Cas no 6027-13-0 (L-Homocysteine)

• Product Name: L-Homocysteine
• CAS No: 6027-13-0
• MF: C₄H₉NO₂S
• MW: 135.1848
• MDL: MFCD00151320
• CID: 507372
• PubChem ID: 329761669
• Update Time: 2024-11-03

L-Homocysteine Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-4-mercaptobutanoic acid
• L-Homocysteine
• Butanoic acid, 2-amino-4-mercapto-, (S)-
• (2S)-2-aMino-4-sulfanylbutanoic acid
• (S)-2-Amino-4-mercaptobutyric acid
• (S)-HOMOCYSTEINE
• D,L-homocysteine
• D,L-homocystine
• H-Hcys-OH
• HOMO-CYS
• L-2-Amino-4-Mercapto-butyric acid
• L-高半胱氨酸
• homocysteine
• 2-AMINO-4-MERCAPTO-BUTYRIC ACID
• 0LVT1QZ0BA
• L-2-Amino-4-mercaptobutyric acid
• C4H9NO2S
• Butyric acid, 2-amino-4-mercapto-
• Hcy
• HCS
• Homocysteine (VAN)
• 2-Amino-4-mercaptobutyric acid (VAN)
• Butanoic acid, 2-amino-4-mercapto- (VAN)
• Epitope ID:14365
• DB04422
• A832662
• MFCD00151320
• (s)-2-amino-4-mercaptobutanoicacid
• (S)-2-amino-4-mercapto-Butanoate
• SCHEMBL35837
• AKOS006272166
• DTXSID3041039
• 2-amino-4-mercapto-DL-Butyric acid
• 2-amino-4-sulfanylbutanoate
• L-Homocysteine, >=98.0% (NT)
• CHEBI:17588
• Homocysteine, L-
• Butyric acid, 2-amino-4-mercapto-, L-
• BDBM50242405
• Epitope ID:143650
• CHEMBL469662
• homocystein
• 2-amino-4-mercapto-DL-Butyrate
• NS00082413
• UNII-0LVT1QZ0BA
• NSC-118376
• HOMOCYSTEINE [MI]
• NSC 43117
• HY-W010347
• NSC-43117
• EINECS 227-891-0
• 6027-13-0
• H-2800
• DL-2-amino-4-mercapto-Butyric acid
• 2-amino-4-mercapto-Butanoate
• Q26992833
• GTPL5198
• 2-amino-4-mercapto-Butanoic acid
• C00155
• FFFHZYDWPBMWHY-VKHMYHEASA-N
• NSC 118376
• I11579
• FS-6405
• (S)-2-amino-4-mercapto-Butanoic acid
• CS-W011063
• 2-Amino-4-mercaptobutyric acid
• 2-ammonio-4-sulfanylbutanoate
• DL-Homocysteine

• MDL： MFCD00151320
• Inchi： 1S/C4H9NO2S/c5-3(1-2-8)4(6)7/h3,8H,1-2,5H2,(H,6,7)/t3-/m0/s1
• InChI Key： FFFHZYDWPBMWHY-VKHMYHEASA-N
• SMILES： S([H])C([H])([H])C([H])([H])[C@@]([H])(C(=O)O[H])N([H])[H]

Computed Properties

• Exact Mass: 135.03500
• Monoisotopic Mass: 135.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 86.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.4
• Topological Polar Surface Area: 64.3

Experimental Properties

• Density: 1.149 (estimate)
• Melting Point: 232°C
• Refractive Index: 1.5480 (estimate)
• PSA: 102.12000
• LogP: 0.41850
• Optical Activity: [α]/D 25.5±1.5°, c = 1 in 1 M HCl

L-Homocysteine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： 22-24/25
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives L-alpha-amino acids